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Compound of Interest

(Cyclobutylmethyl)(1-
Compound Name:

phenylethyl)lamine
CAS No.: 356539-85-0
Cat. No.: B3262491

Get Quote

\ J

Compound: (Cyclobutylmethyl)(1-phenylethyl)amine CAS (Analogous): 24152678
(PubChem CID) Molecular Formula:

Molecular Weight: 189.30 g/mol Physical State: Colorless to pale yellow oil (Free base).[1]

Synthesis & Impurity Profile (Context for
Spectroscopy)

To accurately interpret spectra, one must understand the synthetic origin. This compound is
typically synthesized via reductive amination of cyclobutanecarbaldehyde with 1-
phenylethylamine.[1]

Synthetic Workflow (DOT Visualization)
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Caption: Figure 1. Reductive amination pathway.[1][2][3][4][5][6] Note that over-alkylation is
sterically hindered by the alpha-methyl group but remains a potential impurity trace in
MS/NMR.[1]

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][4][10][11]

The presence of a chiral center at the

-position of the phenylethyl group renders the protons on the cyclobutylmethyl methylene group

(

) diastereotopic.[1][7] In high-field NMR (>400 MHz), these may appear as complex multiplets
rather than a simple doublet.[1]

H NMR Data (500 MHz, )
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Shift ( o ) Structural
Multiplicity Integral Assignment
Note
» Ppm)
Phenyl ring
) protons
7.20-7.35 Multiplet (m) 5H Ar-H )
(overlapping).[1]
[7]
Benzylic
Quartet (q, methine.[1][7]
3.72 1H Diagnostic for 1-
H2) phenylethyl
group.
Diastereotopic
methylene
2.45-2.55 Multiplet/dd 2H protons adjacent
to cyclobutane.
[11[7]
Methine of the
2.35 Multiplet (m) 1H Cyclobutyl-CH cyclobutane ring.
[11[7]
_ Ring protons
1.98 - 2.08 Multiplet (m) 2H Cyclobutyl-CH 9P
(High field).[1]
Ring protons.[1
1.75-1.90 Multiplet (m) 2H Cyclobutyl-CH o 9P s
Ring protons.[1
1.55—1.65 Multiplet (m) 2H Cyclobutyl-CH o 9P s
Doublet (d, Methyl doublet.
1.31 3H [1][7] Key
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Exchangeable.[1]
Broad Singlet [7] Shift varies
1.20 1H _
(bs) with

concentration.

C NMR Data (125 MHz, )

Shift (
Assignment Note
» Ppm)
Quaternary carbon attached to
1455 Ar-C (Ipso) )
the chiral center.[1][7]
128.4 Ar-C (Meta) Intensity 2C.[1][7]
126.8 Ar-C (Para) Intensity 1C.[1][7]
126.5 Ar-C (Ortho) Intensity 2C.[1][7]
58.2 Chiral center carbon.[1][7]
Methylene linker to
54.1
cyclobutane.[1]
35.8 Cyclobutyl-CH Methine ring carbon.[1][7]
28.4 Cyclobutyl-CH Ring methylene (C2/C4).[1][7]
24.5 Methyl group.[1][5][7]
186 Cyclobutyl-CH Ring methylene (C3 - furthest

from substituent).[1][7]

Mass Spectrometry (EI-MS)[1][13][14]

Electron lonization (EI) mass spectrometry of secondary amines is dominated by

-cleavage.[1] For this molecule, cleavage can occur on either side of the nitrogen atom, but the
stability of the resulting fragments dictates the abundance.
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Fragmentation Pathway Analysis[1]

» Molecular lon (
): m/z 189 (Weak, typical for aliphatic amines).[1]
o Base Peak (Predicted):
-cleavage on the phenylethyl side is favored due to resonance stabilization, but
-cleavage on the cyclobutyl side is also kinetically rapid.[1]
o Loss of
(M-15): m/z 174.[1]
o Loss of Cyclobutyl radical (
): Generates ion
[1] Mass:
[1[7]
o Loss of Phenylethyl radical: Generates ion
[1] Mass:

[1[7]

MS Fragmentation Diagram (DOT)[1]
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Caption: Figure 2. Primary fragmentation pathways in EI-MS. The m/z 134 ion is a key
diagnostic marker for the N-benzyl linkage.[1][7]

Infrared (IR) Spectroscopy[1]

The IR spectrum will show characteristics of a secondary amine and a mono-substituted
benzene ring.[7]
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Wavenumber (

Intensity Assignment Description
)
Secondary amine
3300 — 3350 Weak/Broad stretch.[1][7] Often
weak in liquid films.
Aromatic C-H
3020 — 3080 Medium _
stretching.[1]
Aliphatic C-H
2850 — 2960 Strong stretching (Cyclobutyl
and Methyl).[1]
) Aromatic ring
1600, 1495, 1450 Medium ,
breathing modes.[1]
Mono-substituted
700, 760 Strong benzene (out-of-plane

bending).[1][7]

Experimental Protocols

To ensure data integrity and reproducibility (E-E-A-T), follow these standardized protocols for

sample preparation.

Protocol A: NMR Sample Preparation

Objective: Eliminate concentration-dependent shifts in the N-H proton.[1][7]

e Solvent: Use

(99.8% D) neutralized with basic alumina if the amine is acid-sensitive, though this

compound is stable.[1]

o Concentration: Dissolve 10-15 mg of the free base oil in 0.6 mL of solvent.

o Reference: Use TMS (0.00 ppm) or the residual
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peak (7.26 ppm) as the internal standard.

e Acquisition: Run at 298 K. For

C, a minimum of 256 scans is recommended to resolve the quaternary carbons.

Protocol B: GC-MS Analysis

Objective: Confirm purity and fragmentation pattern.[1]

Column: HP-5MS or equivalent (5% phenyl methyl siloxane).[1]

Inlet: 250°C, Split ratio 20:1.

Temperature Program: Hold 60°C for 2 min

Ramp 15°C/min to 280°C
Hold 5 min.

lonization: El mode at 70 eV.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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